Cas no 1806450-32-7 (2-Ethyl-5-hydroxyphenylpropanal)
2-Ethyl-5-hydroxyphenylpropanal Chemical and Physical Properties
Names and Identifiers
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- 2-Ethyl-5-hydroxyphenylpropanal
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- Inchi: 1S/C11H14O2/c1-3-9-4-5-10(13)6-11(9)8(2)7-12/h4-8,13H,3H2,1-2H3
- InChI Key: LDFXAAOLMYBKBB-UHFFFAOYSA-N
- SMILES: OC1C=CC(CC)=C(C=1)C(C=O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3
2-Ethyl-5-hydroxyphenylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014005153-250mg |
2-Ethyl-5-hydroxyphenylpropanal |
1806450-32-7 | 97% | 250mg |
504.00 USD | 2021-05-31 | |
| Alichem | A014005153-500mg |
2-Ethyl-5-hydroxyphenylpropanal |
1806450-32-7 | 97% | 500mg |
815.00 USD | 2021-05-31 | |
| Alichem | A014005153-1g |
2-Ethyl-5-hydroxyphenylpropanal |
1806450-32-7 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
2-Ethyl-5-hydroxyphenylpropanal Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-Ethyl-5-hydroxyphenylpropanal
Compound CAS No. 1806450-32-7: A Comprehensive Overview of 2-Ethyl-5-Hydroxyphenylpropanal
The compound with CAS No. 1806450-32-7, commonly referred to as 2-Ethyl-5-Hydroxyphenylpropanal, is a versatile organic molecule that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of aromatic aldehydes, characterized by its unique structure that combines an ethyl group, a hydroxyl group, and a propanal moiety attached to a benzene ring. Its chemical formula is C₁₁H₁₄O₂, and it exhibits a molecular weight of approximately 186.23 g/mol.
2-Ethyl-5-Hydroxyphenylpropanal is notable for its potential in the field of organic synthesis, where it serves as an intermediate in the production of various bioactive compounds. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the synthesis of anti-inflammatory and antioxidant molecules. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex natural product analogs, thereby opening new avenues for drug discovery.
The synthesis of 2-Ethyl-5-Hydroxyphenylpropanal typically involves multi-step reactions, often incorporating techniques such as Friedel-Crafts alkylation and oxidation processes. These methods ensure high yields and purity, making it suitable for large-scale production in industries such as flavor and fragrance manufacturing. Its ability to participate in various condensation reactions further enhances its utility in creating bioactive molecules with diverse functional groups.
In terms of physical properties, 2-Ethyl-5-Hydroxyphenylpropanal is a yellowish crystalline solid with a melting point of around 60°C and a boiling point of approximately 180°C under standard conditions. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These properties make it ideal for use in organic synthesis reactions that require precise control over solubility and reactivity.
Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing 2-Ethyl-5-Hydroxyphenylpropanal. For instance, researchers have successfully employed enzymatic catalysis to achieve higher yields while reducing environmental impact. This approach not only aligns with current trends toward eco-friendly manufacturing but also underscores the compound's importance in modern chemical processes.
From an applications perspective, 2-Ethyl-5-Hydroxyphenylpropanal finds extensive use in the fragrance industry due to its pleasant aroma profile. It contributes to the formulation of perfumes, cosmetics, and personal care products, where its unique scent characteristics enhance the overall sensory experience. Additionally, it plays a pivotal role in flavor chemistry, being employed as a precursor for food additives that mimic natural flavors found in fruits and spices.
Looking ahead, the demand for 2-Ethyl-5-Hydroxyphenylpropanal is expected to grow significantly driven by its expanding applications across multiple sectors. Ongoing research continues to uncover new potential uses, particularly in the development of advanced materials and biologically active compounds. As industries increasingly prioritize innovation and sustainability, this compound stands poised to play an even more critical role in shaping future technologies.
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